Cas no 1554478-93-1 (2-methyl-3-(piperidin-2-yl)propanoic acid)

• Product Name: 2-methyl-3-(piperidin-2-yl)propanoic acid
• CAS No: 1554478-93-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD26730749
• CID: 5244862
• PubChem ID: 83874107
• Update Time: 2026-03-08

2-methyl-3-(piperidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinepropanoic acid, α-methyl-
• 2-methyl-3-(piperidin-2-yl)propanoic acid

• MDL： MFCD26730749
• Inchi： 1S/C9H17NO2/c1-7(9(11)12)6-8-4-2-3-5-10-8/h7-8,10H,2-6H2,1H3,(H,11,12)
• InChI Key： VKKXWBSMRNMYOG-UHFFFAOYSA-N
• SMILES： C(C1NCCCC1)C(C)C(=O)O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-methyl-3-(piperidin-2-yl)propanoic acid

Introduction to 2-methyl-3-(piperidin-2-yl)propanoic acid (CAS No. 1554478-93-1)

2-methyl-3-(piperidin-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1554478-93-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining a propionic acid backbone with a piperidine ring, has garnered attention for its potential applications in drug discovery and development. The piperidine moiety, in particular, is a well-documented pharmacophore that enhances the solubility and bioavailability of many therapeutic agents, making this compound a promising candidate for further investigation.

The synthesis and characterization of 2-methyl-3-(piperidin-2-yl)propanoic acid involve meticulous chemical processes that ensure high purity and yield. The introduction of the piperidine group at the third position of the propionic acid chain requires precise control over reaction conditions to avoid unwanted side products. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound. These methods provide detailed insights into the molecular geometry and electronic properties, which are crucial for understanding its biological activity.

Recent advancements in computational chemistry have further facilitated the study of 2-methyl-3-(piperidin-2-yl)propanoic acid. Molecular docking simulations and quantum mechanical calculations allow researchers to predict how this compound interacts with biological targets, such as enzymes and receptors. These predictions are essential for designing experiments that validate the compound's potential as a lead molecule in drug development. For instance, studies have shown that piperidine-containing compounds can modulate the activity of G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

The pharmacological properties of 2-methyl-3-(piperidin-2-yl)propanoic acid have been explored in several preclinical studies. Researchers have investigated its effects on metabolic pathways, particularly those related to glucose and lipid metabolism. Preliminary findings suggest that this compound may exhibit insulin-sensitizing properties, making it a candidate for treating metabolic disorders such as type 2 diabetes. Additionally, its ability to interact with neurotransmitter systems has prompted investigations into its potential as an anxiolytic or antidepressant agent.

The role of the piperidine ring in enhancing pharmacological activity cannot be overstated. Piperidine derivatives are known for their ability to improve oral bioavailability and reduce toxicity by optimizing pharmacokinetic profiles. In the case of 2-methyl-3-(piperidin-2-yl)propanoic acid, the piperidine moiety likely contributes to its solubility in water, which is critical for formulation into oral or injectable drugs. Furthermore, the methyl group at the second position of the propionic acid chain may influence the compound's metabolic stability, affecting its half-life and overall efficacy.

In vitro studies have demonstrated that 2-methyl-3-(piperidin-2-yl)propanoic acid exhibits moderate binding affinity to certain protein targets. For example, it has been shown to interact with fatty acid amide hydrolase (FAAH), an enzyme involved in the breakdown of endocannabinoids. By modulating FAAH activity, this compound could potentially influence pain perception, inflammation, and mood regulation. Such interactions highlight its therapeutic relevance and underscore the importance of continued research into its mechanisms of action.

The synthetic pathways for producing 2-methyl-3-(piperidin-2-yl)propanoic acid have been optimized to ensure scalability and cost-effectiveness. One common approach involves the condensation of piperidine with appropriate acyl chlorides or esters followed by reduction under mild conditions. Alternatively, enzymatic methods have been explored to improve selectivity and reduce byproduct formation. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and commercial purposes.

Future directions in the study of 2-methyl-3-(piperidin-2-yl)propanoic acid include exploring its derivatives to enhance specific pharmacological properties. By modifying functional groups such as hydroxyl or amine substituents, researchers can fine-tune the compound's interactions with biological targets. Additionally, investigating its behavior in vivo will provide valuable insights into its therapeutic potential and safety profile. Preclinical trials are planned to evaluate its efficacy in animal models of metabolic disorders and neurological diseases.

The significance of CAS No. 1554478-93-1 lies not only in its structural features but also in its potential to contribute to novel therapeutic strategies. As drug discovery continues to evolve, compounds like 2-methyl-3-(piperidin-2-yl)propanoic acid offer hope for addressing unmet medical needs through innovative chemical design. The combination of computational modeling, synthetic chemistry, and pharmacological research underscores the interdisciplinary nature of modern medicinal chemistry.

In conclusion, 2-methyl-3-(piperidin-2-yl)propanoic acid represents a promising area of investigation in pharmaceutical science. Its unique structural features, coupled with preliminary evidence of biological activity, make it a valuable candidate for further exploration. As research progresses, this compound has the potential to lead to new treatments for metabolic and neurological disorders, offering relief to patients worldwide.